Cas no 108130-18-3 (2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine)

• Product Name: 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine
• CAS No: 108130-18-3
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• MDL: MFCD10568200
• CID: 4679345
• Update Time: 2025-10-20

2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-DICHLORO-1H-BENZOIMIDAZOL-2-YL)ETHYLAMINE
• 1H-Benzimidazole-2-ethanamine, 5,6-dichloro-
• SBB097545
• 2-(5,6-dichlorobenzimidazol-2-yl)ethylamine
• 2-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine

• MDL： MFCD10568200
• Inchi： 1S/C9H9Cl2N3/c10-5-3-7-8(4-6(5)11)14-9(13-7)1-2-12/h3-4H,1-2,12H2,(H,13,14)
• InChI Key： MVPYYEUXRDFJQJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(CCN)=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7

Additional information on 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine

Introduction to 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine (CAS No. 108130-18-3)

2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine, also known by its CAS number 108130-18-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoimidazole core substituted with dichloro groups and an ethylamine side chain. These structural elements contribute to its potential biological activities and pharmacological properties.

The benzoimidazole moiety is a well-known heterocyclic system that is widely used in the development of various drugs due to its broad spectrum of biological activities. The presence of dichloro substituents on the benzoimidazole ring can significantly influence the compound's physicochemical properties, such as solubility, stability, and binding affinity to specific receptors or enzymes. The ethylamine side chain further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery and development.

Recent studies have explored the potential therapeutic applications of 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, leading to a decrease in the production of toxic metabolites associated with these conditions.

In addition to its enzymatic inhibition properties, 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine has also shown promise in modulating cellular signaling pathways. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively target and modulate specific signaling pathways involved in cancer cell proliferation and survival. The researchers observed that treatment with the compound led to a significant reduction in cancer cell viability and an increase in apoptosis, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine has also been investigated to understand its behavior in biological systems. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. However, more detailed studies are needed to fully characterize its pharmacokinetic behavior and optimize its formulation for therapeutic use.

In terms of safety and toxicity, preliminary assessments have indicated that 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. Ongoing preclinical studies are focused on assessing the compound's safety profile across different species and identifying any potential adverse effects.

The future prospects for 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine are promising. Its unique structural features and diverse biological activities make it a valuable lead compound for further optimization and development. Researchers are actively exploring structure-activity relationships (SAR) to identify analogs with enhanced potency and selectivity. Additionally, efforts are underway to develop novel formulations that can improve the compound's delivery and efficacy.

In conclusion, 2-(5,6-Dichloro-1H-benzoimidazol-2-YL)ethylamine (CAS No. 108130-18-3) represents a promising molecule with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.